Cas no 1806582-51-3 (Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806582-51-3
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4977967
• Update Time: 2025-05-19

Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-3-18-13(16)12-9(5-4-6-10(12)14)7-8-11(15)17-2/h4-6H,3,7-8H2,1-2H3
• InChI Key： HAWQMYXVCZKFKL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)OCC)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806582-51-3)

Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806582-51-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative features a brominated aromatic ring and a methoxycarbonylpropyl side chain, making it a versatile intermediate for synthesizing complex molecules. Its unique structure has garnered attention in drug discovery, particularly for designing small-molecule inhibitors and bioconjugates. Researchers value its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

In recent years, the demand for high-purity synthetic intermediates like Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate has surged due to advancements in targeted therapy and precision agriculture. A trending topic in scientific forums revolves around its potential role in developing next-generation kinase inhibitors, a class of compounds critical in oncology research. Additionally, its application in crop protection agents aligns with the global push for sustainable farming solutions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, ensuring compliance with stringent industry standards.

The compound’s structure-activity relationship (SAR) is frequently discussed in academic circles, especially regarding modifications to its benzoate core for enhanced bioactivity. Environmental considerations also play a role; studies explore its biodegradability and green synthesis routes to minimize ecological impact. As the pharmaceutical industry shifts toward fragment-based drug design, CAS 1806582-51-3 serves as a valuable building block for constructing diverse molecular libraries. Its compatibility with flow chemistry systems further underscores its relevance in automated high-throughput screening platforms.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable production to meet research and industrial needs. FAQs often address its storage conditions (typically 2-8°C under inert atmosphere) and handling precautions to maintain stability. With the rise of AI-driven molecular modeling, this compound’s physicochemical properties are increasingly analyzed in silico to predict novel applications. Whether for academic labs or industrial R&D, Ethyl 2-bromo-6-(3-methoxy-3-oxopropyl)benzoate remains a cornerstone in innovative chemical synthesis.